![molecular formula C11H18ClNO B593010 4-Methyl-alpha-[1-(methylamino)ethyl]-benzenemethanol hydrochloride CAS No. 117342-78-6](/img/structure/B593010.png)
4-Methyl-alpha-[1-(methylamino)ethyl]-benzenemethanol hydrochloride
Overview
Description
“4-Methyl-alpha-[1-(methylamino)ethyl]-benzenemethanol hydrochloride”, also known as (±)-4-Methylephedrine hydrochloride, is a chemical compound with the molecular formula C11H17NO.ClH . It has a molecular weight of 215.72 .
Molecular Structure Analysis
The molecular structure of “4-Methyl-alpha-[1-(methylamino)ethyl]-benzenemethanol hydrochloride” consists of a benzene ring with a methyl group at the 4th position. Attached to the benzene ring is a chain consisting of a carbon atom connected to a hydroxyl group and another carbon atom connected to a methylamino group .Physical And Chemical Properties Analysis
“4-Methyl-alpha-[1-(methylamino)ethyl]-benzenemethanol hydrochloride” has a molecular weight of 215.72 g/mol . It has 3 hydrogen bond donors and 2 hydrogen bond acceptors . The compound has a rotatable bond count of 3 . Its exact mass and monoisotopic mass are 215.1076919 g/mol . The topological polar surface area is 32.3 Ų .Scientific Research Applications
Spectrophotometric Analysis
- Determination of Microscopic Dissociation Constants: Using a spectral deconvolution method, researchers determined the dissociation constants of compounds similar to 4-Methyl-alpha-[1-(methylamino)ethyl]-benzenemethanol hydrochloride, showcasing its potential in analytical chemistry and spectrophotometric analysis (Quintero et al., 1989).
Crystallography and Structural Studies
- X-ray Structures and Computational Studies: The compound's structural properties were explored through X-ray diffraction and computational studies, indicating its relevance in crystallography and molecular modeling (Nycz et al., 2011).
- Hydrogen-Bonding Stabilization in Acidic Solutions: A study investigated the hydrogen-bonding system in acidic solutions, providing insights into its chemical stability and interactions, relevant for understanding its behavior in different environments (Ianelli et al., 1995).
Chemical Synthesis and Pharmacology
- Synthesis of Novel Piperidine Derivatives: Research into the synthesis of related piperidine derivatives highlights its utility in creating new chemical entities, particularly in pharmacology (Sugimoto et al., 1990).
- Synthesis of Phototoxic Compounds for Malaria: The synthesis of compounds structurally related to 4-Methyl-alpha-[1-(methylamino)ethyl]-benzenemethanol hydrochloride demonstrated potential antimalarial activity and phototoxic properties, emphasizing its significance in therapeutic drug development (Rice, 1976).
Molecular Interaction and Pharmacokinetics
- Study of Molecular Interactions: Investigations into molecular interactions and hydrogen bonding with other compounds provide insight into its chemical behavior, important for drug design and molecular pharmacology (Jones et al., 1993).
properties
IUPAC Name |
2-(methylamino)-1-(4-methylphenyl)propan-1-ol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO.ClH/c1-8-4-6-10(7-5-8)11(13)9(2)12-3;/h4-7,9,11-13H,1-3H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DDFKODAFZRBBOK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(C(C)NC)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.72 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methyl-alpha-[1-(methylamino)ethyl]-benzenemethanol hydrochloride | |
CAS RN |
27465-53-8 |
Source
|
| Record name | 4-Methyl-α-[1-(methylamino)ethyl]benzenemethanol hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=27465-53-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 27465-53-8 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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